Cas no 1706263-42-4 (N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1706263-42-4
• MF: C₁₆H₁₂F₃N₃O₃S₂
• MW: 415.409991264343
• CID: 6124834
• PubChem ID: 90608187
• Update Time: 2025-07-15

N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl-3-(trifluoromethyl)benzene-1-sulfonamide
• N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-3-(trifluoromethyl)benzenesulfonamide
• F6371-0765
• N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-3-(trifluoromethyl)benzene-1-sulfonamide
• N-(2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl)-3-(trifluoromethyl)benzenesulfonamide
• 1706263-42-4
• AKOS025081462

• Inchi： 1S/C16H12F3N3O3S2/c17-16(18,19)10-2-1-3-11(8-10)27(23,24)22-12-6-7-26-13(12)15-20-14(21-25-15)9-4-5-9/h1-3,6-9,22H,4-5H2
• InChI Key： FSPMXQJSHKGKMO-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CSC=2C2ON=C(C3CC3)N=2)(=O)=O)=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 415.02721809g/mol
• Monoisotopic Mass: 415.02721809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 122Ų

Additional information on N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl-3-(trifluoromethyl)benzene-1-sulfonamide

Research Briefing on N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl-3-(trifluoromethyl)benzene-1-sulfonamide (CAS: 1706263-42-4)

N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl-3-(trifluoromethyl)benzene-1-sulfonamide (CAS: 1706263-42-4) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound features a unique structural scaffold combining a cyclopropyl-substituted oxadiazole ring, a thiophene moiety, and a trifluoromethyl benzene sulfonamide group. Recent studies have explored its potential as a modulator of specific biological targets, particularly in the context of inflammatory and oncological pathways.

The synthesis of this compound involves a multi-step process, starting with the formation of the 3-cyclopropyl-1,2,4-oxadiazole core, followed by coupling with a thiophene derivative and subsequent sulfonylation with 3-(trifluoromethyl)benzene sulfonyl chloride. The final product has been characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its high purity and structural integrity.

Recent in vitro studies have demonstrated that N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl-3-(trifluoromethyl)benzene-1-sulfonamide exhibits potent inhibitory activity against certain kinases involved in inflammatory signaling pathways. Specifically, it has shown nanomolar-range IC50 values against targets such as IRAK4 and TAK1, suggesting its potential as a therapeutic agent for autoimmune diseases and chronic inflammation.

In addition to its anti-inflammatory properties, preliminary data indicate that this compound may also have applications in oncology. Mechanistic studies reveal that it can induce apoptosis in certain cancer cell lines by modulating the activity of key survival pathways. These findings are particularly promising for the development of targeted therapies for cancers with limited treatment options.

Despite these encouraging results, further research is needed to fully elucidate the compound's pharmacokinetic and pharmacodynamic profiles. Current efforts are focused on optimizing its bioavailability and reducing potential off-target effects. Animal studies are underway to evaluate its efficacy and safety in vivo, with initial results expected in the coming months.

In conclusion, N-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl-3-(trifluoromethyl)benzene-1-sulfonamide represents a promising candidate for the development of novel therapeutics in inflammation and oncology. Its unique chemical structure and potent biological activity make it a valuable subject for ongoing research. Future studies will likely explore its potential in combination therapies and its applicability to other disease models.